4-(4-Bromophenoxy)benzoic acid

Specification

• CAS No.: 21120-68-3
• Molecular Formula: C13H9BrO3
• Molecular Weight: 293.11 g/mol
• IUPAC Name: 4-(4-bromophenoxy)benzoic acid
• Standard InChI: InChI=1S/C13H9BrO3/c14-10-3-7-12(8-4-10)17-11-5-1-9(2-6-11)13(15)16/h1-8H,(H,15,16)
• Standard InChI Key: GQZGWHFUVISZQO-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)O)OC2=CC=C(C=C2)Br
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)OC2=CC=C(C=C2)Br

Introduction

Chemical Identity and Basic Properties

4-(4-Bromophenoxy)benzoic acid is an aromatic compound characterized by a benzoic acid group linked to a bromophenoxy moiety. Its structural arrangement confers unique chemical reactivity that makes it valuable for various synthetic applications.

Identification and Nomenclature

Parameter	Details
Chemical Name	4-(4-Bromophenoxy)benzoic acid
CAS Registry Number	21120-68-3
Molecular Formula	C₁₃H₉BrO₃
Molecular Weight	293.11 g/mol
IUPAC Name	4-(4-bromophenoxy)benzoic acid
Common Synonyms	Benzoic acid, 4-(4-bromophenoxy)-
InChI Key	GQZGWHFUVISZQO-UHFFFAOYSA-N
SMILES Notation	O=C(O)C1=CC=C(OC2=CC=C(Br)C=C2)C=C1

Sources:

The compound consists of a benzoic acid moiety with a 4-bromophenoxy substituent at the para position. This specific arrangement contributes to its chemical behavior and applications in various fields of chemistry.

Physical Properties

Property	Value
Physical State	White to pale yellow crystalline powder
Melting Point	187-190°C
Boiling Point	407.0±25.0°C (Predicted)
Density	1.553±0.06 g/cm³ (Predicted)
pKa	4.27±0.10 (Predicted)

Sources:

The relatively high melting and boiling points of 4-(4-Bromophenoxy)benzoic acid are consistent with its aromatic structure and the presence of hydrogen bonding through the carboxylic acid group. These properties influence its handling, processing, and applications in various chemical processes.

Structural Characteristics

Structural Analysis

The molecule exhibits several key structural features that determine its reactivity:

These structural elements make 4-(4-Bromophenoxy)benzoic acid a valuable building block in organic synthesis.

Applications and Uses

4-(4-Bromophenoxy)benzoic acid has diverse applications across multiple industries, leveraging its unique structure and reactivity profile.

Pharmaceutical Development

In pharmaceutical research and development, 4-(4-Bromophenoxy)benzoic acid serves as:

• An intermediate in the synthesis of anti-inflammatory and analgesic drugs

• A building block for developing novel therapeutic agents

• A precursor for bioactive compounds with potential medicinal applications

The bromophenoxy group provides opportunities for further functionalization through various reactions, including cross-coupling reactions, making it valuable in pharmaceutical synthesis.

Polymer Chemistry

In polymer science, 4-(4-Bromophenoxy)benzoic acid functions as:

• A monomer or co-monomer in the production of specialty polymers

• A building block that imparts specific properties to polymer materials

• A precursor for polymers with enhanced thermal and mechanical stability

The incorporation of this compound into polymer structures can lead to materials with improved performance characteristics for applications in coatings and adhesives.

Agricultural Chemicals

The compound has applications in agricultural chemistry, including:

• An intermediate in the synthesis of herbicides and pesticides

• A component that contributes to the efficacy and selectivity of crop protection agents

• A building block for developing environmentally friendly agrochemicals

Its bromine substituent can influence the biological activity and environmental persistence of the resulting agricultural products.

Analytical Chemistry

In analytical applications, 4-(4-Bromophenoxy)benzoic acid serves as:

• A reagent in various analytical methods, including chromatography

• A reference compound or standard for analytical procedures

• A chemical probe for specific detection methods

The unique structural features of the compound make it useful for identifying and quantifying other chemical substances in analytical settings.

Material Science

In materials research, the compound is utilized in:

• The development of liquid crystals for display technologies

• The creation of advanced materials with specialized properties

• The synthesis of functional materials for electronic applications

Its aromatic structure and substituent pattern contribute to the properties of the resulting materials, making it valuable in this field.

Classification Parameter	Details
GHS Pictograms	GHS07 (Exclamation mark), GHS09 (Environment)
Signal Word	Warning / Danger
Hazard Statements	H302 (Harmful if swallowed)
	H317 (May cause an allergic skin reaction)
	H319 (Causes serious eye irritation)
	H400 (Very toxic to aquatic life)
	H410 (Very toxic to aquatic life with long lasting effects)*
	H372 (Causes damage to organs through prolonged or repeated exposure)*
Risk Codes	R22 (Harmful if swallowed)
	R36 (Irritating to eyes)
	R43 (May cause sensitization by skin contact)
	R50/53 (Very toxic to aquatic organisms, may cause long-term adverse effects in the aquatic environment)

*Note: Some sources list additional hazard statements.

Sources:

Precautionary Statements	Details
Prevention	P273: Avoid release to the environment
	P280: Wear protective gloves/protective clothing/eye protection/face protection
	P260: Do not breathe dust/fume/gas/mist/vapors/spray*
	P264: Wash hands thoroughly after handling*
	P270: Do not eat, drink or smoke when using this product*
Response	P301+P312+P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth
	P302+P352: IF ON SKIN: Wash with plenty of water
	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
	P337+P313: If eye irritation persists: Get medical advice/attention*
	P314: Get medical advice/attention if you feel unwell*
	P391: Collect spillage*
Disposal	P501: Dispose of contents/container to approved waste disposal plant*

*Note: Additional precautionary statements from some sources.

Sources:

Market Analysis

The global market for 4-(4-Bromophenoxy)benzoic acid appears to be analyzed in market research reports, indicating commercial interest in this compound. While detailed market information is limited in the search results, the compound is commercially available from various chemical suppliers at different purities and quantities.

Key aspects of the market include:

• The compound is utilized across multiple industries, suggesting a diverse market base

• Commercial availability from chemical suppliers indicates established production capacity

• Market research reports covering regional markets (Europe, Asia, North America) suggest global trade in this compound

• The compound appears to be sold in various quantities, from research-scale (grams) to larger amounts, indicating diverse customer needs

Pricing information from available sources suggests that the compound is sold at premium prices, with 1g priced at approximately $71.7 and 5g at $244 (as of 2023), reflecting its specialized nature.